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Compound of Interest

Compound Name: Methacrylic anhydride

Cat. No.: B1362417 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols and handling precautions

necessary when working with methacrylic anhydride. Methacrylic anhydride is a highly

reactive chemical intermediate utilized in the synthesis of specialty methacrylates and polymers

for applications in plastics, resins, coatings, and biomedical materials.[1][2][3] Its reactivity,

while beneficial for synthesis, necessitates stringent safety measures to mitigate potential

hazards. Adherence to these guidelines is critical for ensuring a safe laboratory environment.

Chemical and Physical Properties
Methacrylic anhydride is a colorless, combustible liquid with a pungent odor.[2][4] It is known

to react exothermically with water, a crucial consideration for its handling and storage.[1][5][6] A

summary of its key physical and chemical properties is presented in Table 1.
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Property Value Reference

Molecular Formula C8H10O3 [4]

Molecular Weight 154.17 g/mol [6]

Appearance Colorless liquid [2][4]

Odor Pungent [4]

Boiling Point
197 °C at 1,002 hPa; 87 °C at

13 mmHg
[4][6]

Melting Point -109 °C at 1,002 hPa [4]

Flash Point 84 °C at 1 atm [4]

Density 1.033 g/cm³ at 20 °C [4]

Vapor Pressure 0.9 hPa at 20 °C [4]

Water Solubility 98 g/L at 20 °C (reacts) [4]

Autoignition Temperature 345 °C at 1,006 hPa [7]

Hazard Identification and Classification
Methacrylic anhydride is classified as a hazardous substance with multiple potential routes of

exposure and associated health effects.[8] It is crucial to understand these hazards to

implement appropriate safety measures.

GHS Hazard Statements:

H227: Combustible liquid.[7]

H302 + H332: Harmful if swallowed or if inhaled.[4][9]

H314 / H315: Causes severe skin burns and eye damage / Causes skin irritation.[7]

H317: May cause an allergic skin reaction.[4][8]

H318: Causes serious eye damage.[4][8]
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H335: May cause respiratory irritation.[4][8]

Primary Hazards:

Corrosivity: Causes severe burns to the skin and eyes upon contact.[5][7]

Toxicity: Harmful if ingested or inhaled, potentially causing irritation to the respiratory tract.[4]

[5]

Sensitization: May lead to an allergic skin reaction upon repeated exposure.[4]

Reactivity: Reacts exothermically with water, and is incompatible with strong oxidizing

agents, acids, bases, alcohols, and amines.[5][6]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling

methacrylic anhydride to prevent exposure.
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PPE Type Specification Reference

Eye/Face Protection

Tightly fitting safety goggles

and a face shield (minimum 8-

inch) are required.

[7][9]

Hand Protection

Chemical-resistant gloves

(e.g., PVC, neoprene, or nitrile

rubber) tested according to EN

374 are necessary. Gloves

should be inspected for

integrity before each use.[4][8]

Skin and Body Protection

A complete suit protecting

against chemicals, or a lab

coat/apron, should be worn.

For larger scale operations,

flame-retardant and antistatic

protective clothing is

recommended.[7][9]

Respiratory Protection

In case of inadequate

ventilation or the potential for

vapor/aerosol generation, a

full-face respirator with multi-

purpose combination (US) or

type ABEK (EN 14387)

respirator cartridges is

required.[4][7]

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize the risk of exposure and

incidents.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[4][10]
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Avoid contact with skin, eyes, and clothing.[11]

Do not inhale vapors or mists.[8]

Keep away from heat, sparks, open flames, and other ignition sources.[8][11]

Take precautionary measures against static discharge.[7]

Ground and bond containers when transferring material.[8]

Do not eat, drink, or smoke in areas where methacrylic anhydride is handled.[8]

Wash hands thoroughly after handling.[4]

Storage:

Store in a cool, dry, and well-ventilated place away from direct sunlight.[8][11]

Keep containers tightly closed and properly labeled.[4][8]

Store away from incompatible materials such as acids, bases, oxidizing agents, and water.[5]

[12]

Use corrosion-resistant containers.[12]

Store in a locked and designated area.[7]

Experimental Protocol: Standard Operating
Procedure for Handling Methacrylic Anhydride
This section outlines a general experimental protocol for the safe use of methacrylic
anhydride in a research laboratory setting. This should be adapted to the specifics of individual

experiments.

1. Pre-Experiment Preparation:

Ensure the chemical fume hood is operational and the sash is at the appropriate height.[13]
Verify that an emergency shower and eyewash station are accessible and functional.[14]
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Assemble all necessary PPE and inspect for any damage.[10]
Have spill cleanup materials (e.g., inert absorbent material, dry sand, or soda ash) readily
available.[11][13] Do not use water for cleanup.[13]
Prepare a quench solution (e.g., a solution of a weak base) if necessary for deactivating
residual reagent.

2. Handling and Dispensing:

Conduct all manipulations of methacrylic anhydride within the fume hood.[10]
Use only the minimum amount of the chemical required for the experiment.[10]
When transferring, pour slowly and carefully to avoid splashing.[12]
Keep the container tightly closed when not in use.[8]

3. Post-Experiment:

Quench any residual methacrylic anhydride in reaction vessels or on equipment as per
established laboratory procedures.
Decontaminate all glassware and equipment that came into contact with the chemical.
Remove and wash contaminated clothing and gloves before reuse or dispose of them as
hazardous waste.[11]
Wash hands and forearms thoroughly.

Emergency Procedures
In the event of an emergency, prompt and correct action is crucial.

First Aid Measures:
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Exposure Route First Aid Procedure Reference

Inhalation

Move the victim to fresh air. If

breathing is difficult or has

stopped, provide artificial

respiration and seek

immediate medical attention.

[4][5]

Skin Contact

Immediately remove all

contaminated clothing. Rinse

the affected skin with plenty of

soap and water for at least 15

minutes. Seek immediate

medical attention.

[4][11]

Eye Contact

Immediately flush the eyes

with copious amounts of water

for at least 15 minutes, holding

the eyelids open. Remove

contact lenses if present and

easy to do. Seek immediate

medical attention.

[4][11]

Ingestion

Do NOT induce vomiting.

Rinse the mouth with water.

Seek immediate medical

attention.

[4][7]

Spill and Leak Procedures:

Evacuate the area and eliminate all ignition sources.[7]

Wear appropriate PPE, including respiratory protection.[5]

Contain the spill using an inert, non-combustible absorbent material (e.g., dry earth, sand).[8]

[11] Do not use combustible materials like sawdust.

Collect the absorbed material using non-sparking tools and place it in a suitable, closed

container for disposal.[8]
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Ventilate the area after cleanup is complete.[8]

For large spills, dike the area to prevent spreading.[5]

Fire-Fighting Measures:

Use dry chemical, foam, carbon dioxide, or water spray to extinguish the fire.[8] Be cautious

as water can react with methacrylic anhydride.[5]

Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.

[8]

Cool containers exposed to fire with water spray to prevent them from exploding.[11]

Disposal Considerations
Waste from methacrylic anhydride is classified as hazardous.[11] All waste materials,

including contaminated absorbents and empty containers, must be disposed of in accordance

with local, state, and federal regulations.[8][11] Do not dispose of it in the sewer system.[7]

Logical Workflow for Safe Handling
The following diagram illustrates the logical progression of safety and handling procedures for

methacrylic anhydride.
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Caption: Logical workflow for the safe handling of methacrylic anhydride.

This comprehensive guide serves as a foundational resource for professionals working with

methacrylic anhydride. It is imperative to supplement this information with specific Safety

Data Sheets (SDS) for the products in use and to adhere to all institutional and regulatory

safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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